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Cat. No.: B1347087 Get Quote

An In-Depth Technical Guide to the Safe Handling of Pentafluoroiodoethane

Introduction
Pentafluoroiodoethane (C₂F₅I), also known as Iodopentafluoroethane or Perfluoroethyl

iodide, is a halogenated alkane used as a building block in organic synthesis.[1][2] Its unique

properties make it valuable for researchers and drug development professionals. However, as

a pressurized gas with specific health hazards, a thorough understanding of its safety profile

and handling requirements is critical. This guide provides a comprehensive overview of the

safety data, handling protocols, and emergency procedures for Pentafluoroiodoethane,

intended for use by laboratory and research personnel.

Hazard Identification and Classification
Pentafluoroiodoethane is classified as a hazardous substance under the Globally

Harmonized System (GHS). It is crucial to understand these hazards before handling the

material.

The substance is categorized as a warning-level hazard, with primary concerns related to its

state as a compressed gas and its irritant properties.[1][3][4]

Table 1: GHS Hazard Classification for Pentafluoroiodoethane
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Hazard Class Category Hazard Statement Pictogram

Gases under
pressure

Liquefied gas

H280: Contains gas
under pressure;
may explode if
heated.[1][3][4]

GHS04 (Gas
Cylinder)[2][3]

Skin

corrosion/irritation
Category 2

H315: Causes skin

irritation.[1][3][4][5][6]

GHS07 (Exclamation

Mark)[2][3]

Serious eye

damage/eye irritation
Category 2A

H319: Causes serious

eye irritation.[1][3][4]

[5][6]

GHS07 (Exclamation

Mark)[2][3]

Specific target organ

toxicity — single

exposure

Category 3

H335: May cause

respiratory irritation.[1]

[3][4][5][6]

GHS07 (Exclamation

Mark)[2][3]

| Supplementary Hazard | - | EUH044: Risk of explosion if heated under confinement.[2][7] | - |

Physical and Chemical Properties
Understanding the physical and chemical properties of Pentafluoroiodoethane is essential for

its safe storage and handling. It is a dense, colorless gas with a pungent odor.[4]

Table 2: Physical and Chemical Properties of Pentafluoroiodoethane
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Property Value

Molecular Formula C₂F₅I[1][8]

Molecular Weight 245.92 g/mol [8]

CAS Number 354-64-3[1][4]

Appearance Pungent colorless gas[4]

Boiling Point 12-13 °C (54-55 °F)[2][4][9]

Melting Point -92 °C (-134 °F)[2][4][9]

Density 2.085 g/mL at 25 °C[2]

Vapor Pressure 738.9 mmHg at 10 °C[2][9]

Flash Point Not applicable[2]

| Refractive Index | n20/D 1.339[2] |

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to minimize risk.

Precautions for Safe Handling
Only use in well-ventilated areas, such as a fume hood.[1][5][9][10]

Do not handle until all safety precautions have been read and understood.[1]

Avoid breathing fumes, mist, spray, or vapors.[1][5]

Avoid contact with skin and eyes.[1][9][10]

Wear appropriate personal protective equipment (PPE) as detailed in Section 4.[1]

Wash hands thoroughly after handling.[1][5][10][11]

Securely chain cylinders when in use and protect them from physical damage.[12]
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Diagram 1: General workflow for safely handling Pentafluoroiodoethane.
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Conditions for Safe Storage
Store in a dry, cool, and well-ventilated area.[1][7][10]

Keep containers tightly closed when not in use.[1][7][10][11]

Protect from sunlight and do not expose to temperatures exceeding 50°C (122°F).[1][7][11]

[12]

Store locked up to restrict access to authorized personnel only.[1][5][6][7]

Store away from incompatible materials.

Pentafluoroiodoethane

Incompatible Materials

 Avoid Contact With 

Alkali Metals Finely Divided Metals
(Al, Mg, Zn) Strong Oxidizing Agents

Click to download full resolution via product page

Diagram 2: Materials incompatible with Pentafluoroiodoethane.

Exposure Control and Personal Protective
Equipment (PPE)
Engineering controls and PPE are essential to prevent exposure.
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Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

Systems under pressure should be regularly checked for leaks.[12]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of potential exposure.[1][12]

Personal Protective Equipment (PPE)
The selection of PPE is critical for protecting researchers from the irritant and frostbite hazards

of Pentafluoroiodoethane.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Purpose

Eye/Face

Safety glasses with side-
shields or tightly fitting
safety goggles.[5][10]

Protects against splashes
and gas exposure.

Skin/Hand
Chemical-resistant gloves

(e.g., Nitrile).[3][5][10]

Prevents skin irritation and

contact. Gloves must be

inspected prior to use.[3]

Body
Protective clothing, lab coat.[5]

[10]

Provides a barrier against

accidental contact.

| Respiratory | Required when vapors/aerosols are generated or if ventilation is inadequate.

Use NIOSH-approved respirators.[3][5] | Prevents respiratory tract irritation. |

Emergency Procedures
In the event of an emergency, prompt and correct action is vital.

First-Aid Measures
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Immediate medical advice should be sought in all cases of significant exposure.[1]

Table 4: First-Aid Procedures for Pentafluoroiodoethane Exposure

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing
is difficult or has stopped, provide
artificial respiration. Seek immediate
medical attention.[1][5][12]

Skin Contact

Wash the affected area with plenty of soap and

water.[1][5] For frostbite or cold burns, thaw the

affected area with lukewarm water; do not rub.

[7][12] Remove contaminated clothing and wash

it before reuse.[1][5] Seek medical attention if

irritation occurs or persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[1][5]

[7] Remove contact lenses if present and easy

to do.[1][5] Continue rinsing and seek immediate

medical attention.[1][5]

| Ingestion | Due to its physical form, ingestion is unlikely.[12] If it occurs, do NOT induce

vomiting. Rinse the mouth with water and seek medical attention.[1][3] |

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3][6][10]

Specific Hazards: The primary hazard is the risk of cylinder explosion when heated.[1][2]

Thermal decomposition can produce hazardous gases, including carbon oxides, hydrogen

fluoride, and hydrogen iodide.[1][6][11]

Fire-Fighter Instructions: Evacuate the area and fight the fire remotely due to the risk of

explosion.[1][12] Use a water spray to cool exposed containers.[1][7][12] Firefighters must
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wear gas-tight chemical protective clothing and a self-contained breathing apparatus

(SCBA).[1][6][11][12]

Accidental Release Measures
In case of a leak or spill, follow a structured emergency response.

Personal Precautions: Evacuate all non-essential personnel from the area.[1][12] Ensure

adequate ventilation.[1] Do not breathe gas or vapors.[1] Only qualified personnel equipped

with suitable protective equipment should intervene.[1][12]

Environmental Precautions: Prevent the product from entering drains or public waters.[1][6]

Containment and Cleanup: Stop the leak if it is safe to do so.[1][7] For small spills, use a dry

chemical absorbent.[1] Sweep or shovel the absorbent material into an appropriate container

for disposal.[1]
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Diagram 3: Step-by-step workflow for responding to an accidental release.
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Toxicological Information
The primary toxicological concerns are irritation to the skin, eyes, and respiratory system.

Table 5: Summary of Toxicological Effects

Effect Classification / Finding

Acute Toxicity (Oral, Dermal, Inhalation) Not classified.[1]

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.[1]

Respiratory or Skin Sensitization Not classified.[1]

Germ Cell Mutagenicity Not classified.[1]

Carcinogenicity Not classified.[1]

Reproductive Toxicity Not classified.[1]

STOT – Single Exposure May cause respiratory irritation.[1][6]

STOT – Repeated Exposure No data available.

| Aspiration Hazard | No data available. |

Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[6]

Contact a licensed professional waste disposal service.[3]

Do not mix with other waste.[6]

Pressurized gas bottles should only be disposed of when empty.

Follow EPA guidance for the disposal of PFAS-related substances where applicable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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